Cas no 145943-92-6 (Butanedioic acid,2,3-bis[[(phenylamino)carbonyl]oxy]-, [R-(R*,R*)]- (9CI))

• Product Name: Butanedioic acid,2,3-bis[[(phenylamino)carbonyl]oxy]-, [R-(R*,R*)]- (9CI)
• CAS No: 145943-92-6
• MF: C₁₈H₁₆N₂O₈
• MW: 388.328245162964
• CID: 105533
• PubChem ID: 54014497
• Update Time: 2025-04-18

Butanedioic acid,2,3-bis[[(phenylamino)carbonyl]oxy]-, [R-(R*,R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2,3-bis[[(phenylamino)carbonyl]oxy]-, [R-(R*,R*)]- (9CI)
• (2R,3R)-2,3-bis(phenylcarbamoyloxy) succinic acid
• (2R,3R)-2,3-bis(phenylcarbamoyloxy)butanedioic acid
• 2-O,3-O-Bis(phenylcarbamoyl)-L-tartaric acid
• SCHEMBL9398872
• Butanedioic acid, 2,3-bis[[(phenylamino)carbonyl]oxy]-, [R-(R*,R*)]- (9CI)
• 145943-92-6

• Inchi： 1S/C18H16N2O8/c21-15(22)13(27-17(25)19-11-7-3-1-4-8-11)14(16(23)24)28-18(26)20-12-9-5-2-6-10-12/h1-10,13-14H,(H,19,25)(H,20,26)(H,21,22)(H,23,24)/t13-,14-/m1/s1
• InChI Key： KUQXJZZQKFACGT-ZIAGYGMSSA-N
• SMILES： O(C(NC1C=CC=CC=1)=O)[C@@H](C(=O)O)[C@H](C(=O)O)OC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 388.09068
• Monoisotopic Mass: 388.09066547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 151Ų

Experimental Properties

• PSA: 151.26